Cas no 90870-35-2 ( )

  structure
  structure
Product Name: 
CAS No:90870-35-2
MF:C10H12N2O4S
MW:256.278281211853
CID:995177
PubChem ID:352781
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 90870-35-2
    • NSC-527945
    • DTXSID90326428
    • NSC527945
    •  
    • Inchi: 1S/C10H12N2O4S/c1-3-7(2)17-10-5-4-8(11(13)14)6-9(10)12(15)16/h4-7H,3H2,1-2H3
    • InChI Key: AUMWQCDIBGYWIC-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])C(C)CC

Computed Properties

  • Exact Mass: 256.052
  • Monoisotopic Mass: 256.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 117Ų

Experimental Properties

  • Density: 1.32
  • Boiling Point: 369.6°C at 760 mmHg
  • Flash Point: 177.3°C
  • Refractive Index: 1.588
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